Cas no 1533674-40-6 (Benzoic acid, 3-chloro-2,6-difluoro-5-nitro-)

• Product Name: Benzoic acid, 3-chloro-2,6-difluoro-5-nitro-
• CAS No: 1533674-40-6
• MF: C₇H₂ClF₂NO₄
• MW: 237.544888019562
• CID: 5895148
• PubChem ID: 81446440
• Update Time: 2025-08-05

Benzoic acid, 3-chloro-2,6-difluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-2,6-difluoro-5-nitro-
• EN300-5058143
• AKOS020024503
• 1533674-40-6
• 3-chloro-2,6-difluoro-5-nitrobenzoic acid

• Inchi： 1S/C7H2ClF2NO4/c8-2-1-3(11(14)15)6(10)4(5(2)9)7(12)13/h1H,(H,12,13)
• InChI Key： LGPIMHXDLNMXTE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C([N+]([O-])=O)=CC(Cl)=C1F

Computed Properties

• Exact Mass: 236.9640416g/mol
• Monoisotopic Mass: 236.9640416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.770±0.06 g/cm3(Predicted)
• Boiling Point: 348.4±42.0 °C(Predicted)
• pka: 1.11±0.29(Predicted)

Additional information on Benzoic acid, 3-chloro-2,6-difluoro-5-nitro-

Benzoic Acid, 3-Chloro-2,6-Difluoro-5-Nitro: A Comprehensive Overview

The compound with CAS No. 1533674-40-6, commonly referred to as Benzoic acid, 3-chloro-2,6-difluoro-5-nitro, is a highly specialized organic chemical. This compound belongs to the class of benzoic acids, which are widely recognized for their versatility in various industrial and scientific applications. The structure of this compound is characterized by a benzene ring with substituents at specific positions: a chlorine atom at position 3, fluorine atoms at positions 2 and 6, and a nitro group at position 5. These substituents significantly influence the chemical properties and reactivity of the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Benzoic acid, 3-chloro-2,6-difluoro-5-nitro. Researchers have employed multi-step synthesis strategies involving electrophilic substitution reactions and nitration processes to achieve high yields of this compound. The synthesis begins with the preparation of a chlorobenzene derivative, followed by fluorination at specific positions using selective fluorinating agents. The final step involves nitration to introduce the nitro group at position 5.

The physical properties of Benzoic acid, 3-chloro-2,6-difluoro-5-nitro are well-documented. It exists as a crystalline solid with a melting point of approximately 180°C and a boiling point around 280°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is calculated to be 279.58 g/mol, reflecting its relatively high molecular weight due to the presence of multiple halogen atoms and the nitro group.

The chemical reactivity of Benzoic acid, 3-chloro-2,6-difluoro-5-nitro is influenced by its functional groups. The nitro group is a strong electron-withdrawing group that activates the benzene ring towards electrophilic substitution reactions at certain positions. Conversely, the chlorine and fluorine atoms act as ortho/para-directing groups due to their electron-withdrawing nature via inductive effects. This combination of substituents makes the compound highly reactive under specific reaction conditions.

One of the most significant applications of Benzoic acid, 3-chloro-2,6-difluoro-5-nitro lies in its use as an intermediate in pharmaceutical synthesis. Recent studies have highlighted its potential as a building block for developing novel drug molecules targeting various therapeutic areas such as cancer and inflammation. For instance, researchers have utilized this compound to synthesize derivatives with potent anti-inflammatory properties by introducing additional functional groups through substitution reactions.

In addition to pharmaceutical applications, Benzoic acid, 3-chloro-2,6-difluoro-5-nitro has found utility in agrochemicals and advanced materials research. Its ability to undergo various coupling reactions makes it an ideal candidate for designing novel pesticides and herbicides with improved efficacy and reduced environmental impact. Furthermore, recent explorations into its use in polymer chemistry have revealed its potential as a monomer for synthesizing high-performance polymers with tailored electronic properties.

From an environmental perspective, understanding the degradation pathways of Benzoic acid, 3-chloro-2,6-difluoro-5-nitro is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions indicate that the compound undergoes slow degradation via hydrolytic cleavage of the nitro group under alkaline conditions. However, further research is required to fully understand its long-term persistence in natural ecosystems.

Looking ahead, ongoing research into Benzoic acid, 3-chloro-2,6-difluoro-5-nitro focuses on optimizing its synthesis pathways for large-scale production while minimizing environmental footprint. Green chemistry approaches such as catalytic hydrogenation and microwave-assisted synthesis are being explored to enhance reaction efficiency and reduce waste generation.

In conclusion, Benzoic acid, 3-chloro, 2, 6-difluoro, and 5-nitro stands out as a versatile compound with diverse applications across multiple scientific domains. Its unique combination of functional groups provides researchers with ample opportunities for further exploration into its chemical properties and potential uses.